Cas no 105378-25-4 (3-Hexenoic acid, 2-hydroxy-, ethyl ester, (E)-)

• Product Name: 3-Hexenoic acid, 2-hydroxy-, ethyl ester, (E)-
• CAS No: 105378-25-4
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1152750
• Update Time: 2024-07-27

3-Hexenoic acid, 2-hydroxy-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexenoic acid, 2-hydroxy-, ethyl ester, (E)-
• 3-Hexenoic acid, 2-hydroxy-, ethyl ester, (E)- (9CI)

• Inchi： 1S/C8H14O3/c1-3-5-6-7(9)8(10)11-4-2/h5-7,9H,3-4H2,1-2H3/b6-5+
• InChI Key： RJXJAQKNEWZKAR-AATRIKPKSA-N
• SMILES： C(OCC)(=O)C(O)/C=C/CC

Computed Properties

• Exact Mass: 158.09432

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 63 °C(Press: 1 Torr)
• PSA: 46.53
• pka: 12.67±0.20(Predicted)